Cas no 524711-13-5 (1-(2,5-Dimethoxyphenyl)sulfonylpiperazine)

1-(2,5-Dimethoxyphenyl)sulfonylpiperazine is a sulfonamide-based piperazine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structural features, including the 2,5-dimethoxyphenyl and sulfonylpiperazine moieties, make it a versatile intermediate for the synthesis of bioactive compounds. The compound exhibits favorable physicochemical properties, such as moderate solubility and stability, facilitating its use in diverse synthetic pathways. Its electron-rich aromatic system and sulfonamide group enable selective functionalization, offering opportunities for further derivatization. This compound may serve as a key scaffold in the development of receptor-targeted molecules, particularly in CNS and serotonin-related research. Its well-defined structure allows for precise modifications to optimize pharmacological profiles.
1-(2,5-Dimethoxyphenyl)sulfonylpiperazine structure
524711-13-5 structure
Product Name:1-(2,5-Dimethoxyphenyl)sulfonylpiperazine
CAS No:524711-13-5
MF:C12H18N2O4S
MW:286.347321987152
MDL:MFCD03444517
CID:3029105
PubChem ID:2758389
Update Time:2025-06-08

1-(2,5-Dimethoxyphenyl)sulfonylpiperazine Chemical and Physical Properties

Names and Identifiers

    • 1-(2,5-二甲氧苯基)磺酰基哌嗪
    • 1-[(2,5-dimethoxyphenyl)sulfonyl]piperazine
    • 1-(2,5-dimethoxyphenyl)sulfonylpiperazine
    • 1-((2,5-Dimethoxyphenyl)sulfonyl)piperazine
    • 1-(2,5-dimethoxybenzenesulfonyl)piperazine
    • 1-(2,5-Dimethoxy-benzenesulfonyl)-piperazine
    • Oprea1_018763
    • MLS000773797
    • HMS2747G15
    • BBL017620
    • STK465205
    • SMR000364720
    • A913541
    • Z94599196
    • CS-0308878
    • DTXSID801332383
    • MFCD03444517
    • G37487
    • VS-06337
    • AB00663683-02
    • 999-637-3
    • EN300-13756
    • SR-01000071128
    • SR-01000071128-1
    • CHEMBL1559105
    • 524711-13-5
    • AKOS001127331
    • ALBB-002099
    • 1-(2,5-Dimethoxyphenyl)sulfonylpiperazine
    • MDL: MFCD03444517
    • Inchi: 1S/C12H18N2O4S/c1-17-10-3-4-11(18-2)12(9-10)19(15,16)14-7-5-13-6-8-14/h3-4,9,13H,5-8H2,1-2H3
    • InChI Key: CTLQZVODPMGFBU-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C=CC=1OC)OC)(N1CCNCC1)(=O)=O

Computed Properties

  • Exact Mass: 286.09872823Da
  • Monoisotopic Mass: 286.09872823Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 76.2

1-(2,5-Dimethoxyphenyl)sulfonylpiperazine Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

1-(2,5-Dimethoxyphenyl)sulfonylpiperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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